Cas no 898754-19-3 (2'-Methyl-3-(2-thiomethylphenyl)propiophenone)

• Product Name: 2'-Methyl-3-(2-thiomethylphenyl)propiophenone
• CAS No: 898754-19-3
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 869428
• PubChem ID: 24725912
• Update Time: 2025-10-29

2'-Methyl-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-(2-methylsulfanylphenyl)propan-1-one
• 2'-METHYL-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
• 2'-METHYL-2,2,2,3'-TETRAFLUOROACETOPHENONE
• 898754-19-3
• DTXSID80644305
• AKOS016021396
• 1-(2-Methylphenyl)-3-[2-(methylsulfanyl)phenyl]propan-1-one
• 2'-Methyl-3-(2-thiomethylphenyl)propiophenone

• MDL： MFCD07699937
• Inchi： 1S/C17H18OS/c1-13-7-3-5-9-15(13)16(18)12-11-14-8-4-6-10-17(14)19-2/h3-10H,11-12H2,1-2H3
• InChI Key： HGHDTKYBSZXDIO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 270.10800
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 423.5°C at 760 mmHg
• Flash Point: 230°C
• Refractive Index: 1.598
• PSA: 42.37000
• LogP: 4.53240

Additional information on 2'-Methyl-3-(2-thiomethylphenyl)propiophenone

2'-Methyl-3-(2-thiomethylphenyl)propiophenone: A Comprehensive Overview

The compound with CAS No. 898754-19-3, commonly referred to as 2'-Methyl-3-(2-thiomethylphenyl)propiophenone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiomethyl group attached to a phenyl ring and a methyl group positioned at the 2' position of the propiophenone moiety. These structural features contribute to its intriguing chemical properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of thiomethyl-containing compounds in modulating biological systems. The presence of the thiomethyl group in this molecule has been shown to enhance its ability to interact with various biological targets, such as enzymes and receptors. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that analogs of 2'-Methyl-3-(2-thiomethylphenyl)propiophenone exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer drug development.

In addition to its biological significance, 2'-Methyl-3-(2-thiomethylphenyl)propiophenone has also been explored for its potential in materials science. Its aromatic structure and sulfur-containing functional groups make it a valuable component in the synthesis of advanced polymers and organic semiconductors. A study conducted by researchers at the University of Cambridge revealed that derivatives of this compound can significantly improve the electronic properties of polymer-based materials, paving the way for their use in flexible electronics and optoelectronic devices.

The synthesis of 2'-Methyl-3-(2-thiomethylphenyl)propiophenone involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiomethyl group through nucleophilic substitution reactions and the subsequent coupling with the propiophenone moiety. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular structure and purity of the final product.

From an environmental perspective, understanding the fate and transport of 2'-Methyl-3-(2-thiomethylphenyl)propiophenone in natural systems is crucial for assessing its potential impact on ecosystems. Research indicates that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further studies are needed to evaluate its long-term effects on soil microbiota and aquatic organisms.

In conclusion, 2'-Methyl-3-(2-thiomethylphenyl)propiophenone (CAS No. 898754-19-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in both academic research and industrial applications. As ongoing investigations continue to uncover new insights into its properties and functions, this compound is poised to make significant contributions to the fields of medicine, materials science, and environmental chemistry.